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Compound of Interest

Compound Name: 2-Methyl-6-nitrophenol

Cat. No.: B087177 Get Quote

An In-depth Technical Guide to 2-Methyl-6-nitrophenol

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Methyl-6-nitrophenol, with a focus on its molecular characteristics. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular and Physical Data
2-Methyl-6-nitrophenol, an important intermediate in various chemical syntheses, possesses

the following key quantitative properties.

Property Value Source(s)

Molecular Formula C₇H₇NO₃ [1][2][3][4]

Molecular Weight 153.14 g/mol [1][3]

Alternate Molecular Weight 153.137 g/mol

Appearance Yellow crystalline solid [2]

Purity ≥95% to 98% [3]

Storage Temperature
Room temperature, under inert

atmosphere
[3]
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Experimental Protocols
The synthesis and analysis of 2-Methyl-6-nitrophenol can be achieved through various

established experimental procedures. Below are detailed methodologies for its preparation and

characterization.

Synthesis of 2-Methyl-6-nitrophenol
Method 1: From 2-Methyl-6-nitroaniline

A documented method for the synthesis of 2-Methyl-6-nitrophenol involves the reaction of 2-

methyl-6-nitroaniline with an aqueous solution of sodium hydroxide at an elevated temperature.

This process is reported to yield the product in high purity and near-quantitative amounts.[1]

Reactants:

2-methyl-6-nitroaniline

Aqueous sodium hydroxide solution (15-20% by weight)

Procedure:

A mixture of 30.4 g (0.20 mol) of 2-methyl-6-nitroaniline and 500 ml of 5 normal sodium

hydroxide solution is prepared.[1]

The mixture is heated to 170°C and maintained at this temperature for 50 hours.[1]

After the reaction period, the mixture is cooled.

The cooled reaction mixture is then acidified using hydrochloric acid, which causes the

product to crystallize.[1]

The crystalline product is collected by suction filtration and washed with water.

Following drying, 29.0 g (0.189 mol) of 2-methyl-6-nitrophenol is obtained,

corresponding to a yield of 95% of the theoretical maximum.[1]

Method 2: Nitration of o-Cresol
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An alternative synthesis route is the nitration of o-cresol. This method can produce 2-methyl-6-
nitrophenol as the main product, although yields may be lower and dependent on the solvent

used. For instance, nitration in glacial acetic acid can yield the desired product at around 35%

of the theoretical maximum, alongside other nitration and oxidation byproducts.[1]

Analytical Methods
The characterization of 2-Methyl-6-nitrophenol can be performed using various spectroscopic

techniques to confirm its identity and purity.

Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques are

valuable for identifying the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

provide detailed information about the molecular structure.

Logical Relationships in Synthesis
The synthesis of 2-Methyl-6-nitrophenol from 2-methyl-6-nitroaniline can be visualized as a

direct conversion process.

2-Methyl-6-nitroaniline
Aqueous NaOH

Heat (170°C, 50h)
Reaction Mixture HCl (acidification) 2-Methyl-6-nitrophenol

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Methyl-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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